Cas no 2228350-17-0 (3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxypropanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxypropanoic acid
• CAS No: 2228350-17-0
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5867396
• PubChem ID: 165667220
• Update Time: 2025-05-21

3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxypropanoic acid
• EN300-1877734
• 2228350-17-0
• 3-(4-{[(tert-butoxy)carbonyl]amino}phenyl)-2-methoxypropanoic acid

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(19)16-11-7-5-10(6-8-11)9-12(20-4)13(17)18/h5-8,12H,9H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： HQMROBBZIHMFBR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)CC(C(=O)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxypropanoic acid

Comprehensive Guide to 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxypropanoic acid (CAS No. 2228350-17-0)

3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxypropanoic acid (CAS No. 2228350-17-0) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a tert-butoxycarbonyl (Boc) protected amino group and a methoxypropanoic acid moiety, making it valuable for peptide synthesis and drug development. Researchers often search for Boc-protected intermediates like this compound due to their stability and versatility in multi-step organic reactions.

The growing demand for peptide-based therapeutics has increased interest in 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxypropanoic acid. Recent trends in bioconjugation chemistry and targeted drug delivery systems have highlighted the importance of such building blocks. The Boc protection group in this compound allows selective deprotection under mild acidic conditions, a feature frequently queried in organic synthesis forums and pharmaceutical research communities.

From a chemical perspective, 2228350-17-0 demonstrates excellent solubility in common organic solvents like dimethylformamide (DMF) and dichloromethane (DCM), which are frequently mentioned in solvent compatibility searches. The compound's methoxy group contributes to its stability against nucleophilic attack, while the carboxylic acid functionality enables various coupling reactions - topics commonly explored in medicinal chemistry optimization studies.

In pharmaceutical applications, this compound serves as a key intermediate for structure-activity relationship (SAR) studies, particularly in developing G protein-coupled receptor (GPCR) modulators. The scientific community shows increasing interest in such pharmacophore building blocks, as evidenced by rising search volumes for GPCR-targeted drug discovery and peptidomimetic design strategies.

Quality control of 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxypropanoic acid typically involves HPLC purity analysis and mass spectrometry characterization, both being hot topics in analytical chemistry discussions. The compound's storage stability (recommended at 2-8°C under inert atmosphere) aligns with current best practices for sensitive organic intermediates, a frequent concern among research chemists.

The synthesis of CAS 2228350-17-0 often involves protection-deprotection strategies that are central to modern organic synthesis methodologies. Recent publications have explored its use in solid-phase peptide synthesis (SPPS) protocols, reflecting the compound's relevance in contemporary bioconjugate vaccine development research - a rapidly growing field with significant search interest.

Market analysis indicates steady demand for Boc-protected amino acid derivatives like 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxypropanoic acid, driven by expanding biopharmaceutical R&D activities. The compound's chiral purity and structural versatility make it particularly valuable for developing novel therapeutic agents, a subject generating substantial online queries from drug discovery professionals.

Environmental and handling considerations for 2228350-17-0 follow standard laboratory safety protocols, with particular attention to acid-sensitive protecting groups - a common search term among process chemistry specialists. The compound's molecular weight (295.32 g/mol) and logP value (approximately 1.8) are frequently requested parameters in ADMET property prediction discussions.

Future research directions for 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxypropanoic acid may explore its potential in PROTAC (proteolysis targeting chimera) technology and click chemistry applications, both trending topics in chemical biology circles. The compound's balanced hydrophilic-lipophilic character makes it suitable for various drug delivery platform developments, another area of growing online search activity.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxypropanoic acid (CAS No. 2228350-17-0) represents an important pharmaceutical intermediate with wide-ranging applications in modern drug discovery. Its unique structural features and synthetic versatility continue to generate significant interest across medicinal chemistry, peptide science, and bioconjugation technology fields, as reflected in current scientific literature and online search trends.